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Compound of Interest

Compound Name: (16R)-Dihydrositsirikine
Cat. No.: B15561841
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

(16R)-Dihydrositsirikine is a naturally occurring alkaloid that has been identified in
Catharanthus roseus, a plant renowned for its rich diversity of pharmacologically active
compounds. This technical guide provides a consolidated overview of the known physical and
chemical properties of (16R)-Dihydrositsirikine. However, it is important to note that detailed
experimental protocols for its isolation and synthesis, specific spectral data, and
comprehensive biological activity profiles are not extensively available in the current public
scientific literature.

Core Physical and Chemical Properties

(16R)-Dihydrositsirikine, a member of the indole alkaloid family, possesses a complex
stereochemistry. Its fundamental properties are summarized below, providing a foundational
dataset for researchers.
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Property Value Reference
Molecular Formula C21H28N203 [1112][3]
Molecular Weight 356.47 g/mol [2][3]

CAS Number 6519-26-2 [2][3]
Appearance Powder [2]

Melting Point 215 °C [2]
Predicted Boiling Point 547.5+45.0°C [2]
Predicted Density 1.24 + 0.1 g/cm3 [2]
Predicted pKa 14.30 £ 0.10 [2]

Synonyms: 18,19-Dihydro-16(R)-sitsirikine; Indolo[2,3-a]quinolizine-2-acetic acid, 3-ethyl-
1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (0R,2S,3R,12bS)-[2]

Experimental Protocols: Current Landscape

A thorough review of existing literature reveals a notable absence of detailed, step-by-step
experimental protocols specifically for the isolation and synthesis of (16R)-Dihydrositsirikine.
While general methods for the extraction of indole alkaloids from Catharanthus roseus are
documented, a protocol tailored to this specific compound is not readily available.

General Alkaloid Isolation from Catharanthus roseus

The isolation of alkaloids from Catharanthus roseus typically involves the following conceptual
workflow. It is important to emphasize that this is a generalized procedure and would require
significant optimization for the specific isolation of (16R)-Dihydrositsirikine.
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General Workflow for Alkaloid Isolation
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Caption: Generalized workflow for the isolation of alkaloids from Catharanthus roseus.
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Spectroscopic Data: A Call for Further Research

Detailed 1H NMR, 13C NMR, FT-IR, and mass spectrometry data for (16R)-Dihydrositsirikine
are not available in the surveyed literature. The structural elucidation of related isomers has
been mentioned to rely on spectroscopic data, suggesting that such data is crucial for the
definitive identification and characterization of this compound. The absence of this information
presents a significant gap for researchers seeking to synthesize or validate the structure of
(16R)-Dihydrositsirikine.

Biological Activity and Signhaling Pathways: An
Unexplored Frontier

Currently, there is no specific information available in the scientific literature regarding the
biological activities, mechanism of action, or the signaling pathways affected by (16R)-
Dihydrositsirikine. While other alkaloids from Catharanthus roseus are well-known for their
potent pharmacological effects, particularly their anticancer properties, the bioactivity of (16R)-
Dihydrositsirikine remains to be investigated.[4][5][6][7] The broader class of dihydropyridine
derivatives has been explored for various biological activities; however, extrapolating these
findings to the complex structure of (16R)-Dihydrositsirikine would be speculative without
direct experimental evidence.

Given the lack of data on its biological effects, no signaling pathway diagrams can be
generated at this time.

Future Directions and Opportunities

The current state of knowledge on (16R)-Dihydrositsirikine presents a clear opportunity for
further research. Key areas for future investigation include:

» Development of a specific isolation protocol from Catharanthus roseus to obtain sufficient
quantities for detailed study.

» Total synthesis of (16R)-Dihydrositsirikine and its stereocisomers to confirm its structure and
provide a renewable source for biological testing.
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+ Comprehensive spectroscopic characterization (NMR, IR, MS) to establish a definitive
analytical profile.

¢ Screening for biological activities, including but not limited to cytotoxic, antimicrobial, and
neuroprotective effects.

¢ Elucidation of the mechanism of action and identification of the molecular targets and
signaling pathways modulated by this compound.

The exploration of the vast chemical space of natural products continues to be a vital endeavor
in the quest for new therapeutic agents. (16R)-Dihydrositsirikine represents a novel scaffold
with untapped potential, awaiting dedicated research to unveil its full pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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